Cas no 191158-31-3 (2-(4-fluorophenyl)-1H-imidazol-5-ylmethanol)

2-(4-fluorophenyl)-1H-imidazol-5-ylmethanol structure
191158-31-3 structure
Product Name:2-(4-fluorophenyl)-1H-imidazol-5-ylmethanol
CAS No:191158-31-3
MF:C10H9FN2O
MW:192.189665555954
CID:1108382
PubChem ID:10104029
Update Time:2025-04-20

2-(4-fluorophenyl)-1H-imidazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-fluorophenyl)-1H-Imidazole-5-methanol
    • SY163599
    • 191158-31-3
    • AKOS023883875
    • [2-(4-Fluorophenyl)-1H-imidazol-4-yl]methanol, AldrichCPR
    • [2-(4-Fluoro-phenyl)-1H-imidazol-4-yl]-methanol
    • G52613
    • MFCD10001459
    • 2-(4-Fluorophenyl)imidazole-4-methanol
    • [2-(4-fluorophenyl)-1H-imidazol-5-yl]methanol
    • SCHEMBL26500690
    • AKOS012409214
    • Z1094714418
    • EN300-188114
    • 2-(4-fluorophenyl)-1H-imidazol-5-ylmethanol
    • Inchi: 1S/C10H9FN2O/c11-8-3-1-7(2-4-8)10-12-5-9(6-14)13-10/h1-5,14H,6H2,(H,12,13)
    • InChI Key: VSSRQWLMZUGXRC-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=NC=C(CO)N1

Computed Properties

  • Exact Mass: 192.06989108g/mol
  • Monoisotopic Mass: 192.06989108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 48.9Ų

2-(4-fluorophenyl)-1H-imidazol-5-ylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 50.00 2022-06-05
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Enamine
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Enamine
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